2-benzyl-1-(4-methylphenyl)sulfonylguanidine;sulfuric acid

• CAS No.: 20801-66-5
• Molecular Formula: C30H36N6O8S3
• Molecular Weight: 704.8 g/mol
• IUPAC Name: 2-benzyl-1-(4-methylphenyl)sulfonylguanidine;sulfuric acid
• InChI: InChI=1S/2C15H17N3O2S.H2O4S/c2*1-12-7-9-14(10-8-12)21(19,20)18-15(16)17-11-13-5-3-2-4-6-13;1-5(2,3)4/h2*2-10H,11H2,1H3,(H3,16,17,18);(H2,1,2,3,4)
• InChI Key: KOFMFHPUMNHSDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=NCC2=CC=CC=C2)N.CC1=CC=C(C=C1)S(=O)(=O)NC(=NCC2=CC=CC=C2)N.OS(=O)(=O)O

Description

2-benzyl-1-(4-methylphenyl)sulfonylguanidine;sulfuric acid is a complex organic compound with the molecular formula C30H36N6O8S3 . This compound is known for its unique chemical structure, which includes a sulfonylguanidine group and a sulfuric acid moiety. It has various applications in scientific research and industry due to its distinctive properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-benzyl-1-(4-methylphenyl)sulfonylguanidine;sulfuric acid typically involves multiple steps, starting with the preparation of the sulfonylguanidine intermediate. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated equipment to control the reaction parameters precisely. The process may include purification steps such as crystallization or chromatography to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

2-benzyl-1-(4-methylphenyl)sulfonylguanidine;sulfuric acid can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions may vary depending on the desired product, but they often involve controlled temperatures, specific solvents, and catalysts to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may produce sulfonic acids, while reduction reactions may yield amines or alcohols .

Scientific Research Applications

2-benzyl-1-(4-methylphenyl)sulfonylguanidine;sulfuric acid has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various organic synthesis reactions to produce other complex molecules.

Biology: It may be used in biochemical assays to study enzyme activity or protein interactions.

Medicine: This compound could be explored for its potential therapeutic properties, such as anti-inflammatory or antimicrobial effects.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-benzyl-1-(4-methylphenyl)sulfonylguanidine;sulfuric acid involves its interaction with molecular targets such as enzymes or receptors. The sulfonylguanidine group may interact with specific amino acid residues in proteins, altering their activity or function. The sulfuric acid moiety may also play a role in the compound’s reactivity and stability .

Comparison with Similar Compounds

Similar Compounds

• 2-benzyl-1-(4-methylphenyl)sulfonylguanidine
• 1-(4-methylphenyl)sulfonylguanidine
• Benzylsulfonylguanidine

Uniqueness

Compared to similar compounds, 2-benzyl-1-(4-methylphenyl)sulfonylguanidine;sulfuric acid is unique due to the presence of both the sulfonylguanidine group and the sulfuric acid moiety. This combination imparts distinct chemical properties and reactivity, making it valuable for specific applications in research and industry .